2-(2,4-dichlorophenoxy)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C14H10Cl2FNO2/c15-9-4-5-13(12(16)6-9)20-8-14(19)18-11-3-1-2-10(17)7-11/h1-7H,8H2,(H,18,19)
• InChI Key: VADOIVQKQTXNMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H10Cl2FNO2
• Molecular Weight: 314.1 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(3-fluorophenyl)acetamide, also known as dicamba, is a herbicide that is widely used in agriculture to control broadleaf weeds. It was first introduced in the 1960s and has since become one of the most commonly used herbicides in the world.

Mechanism of Action

Dicamba works by disrupting the growth and development of plants. It mimics the action of the plant hormone auxin, causing abnormal growth and eventually leading to plant death. Dicamba is a selective herbicide, meaning it targets broadleaf weeds while leaving grasses unharmed.
Biochemical and Physiological Effects:
Dicamba has been shown to have a variety of biochemical and physiological effects on plants. It can cause abnormal cell division, changes in gene expression, and disruption of hormone signaling pathways. These effects can ultimately lead to stunted growth and death of the plant.

Advantages and Limitations for Lab Experiments

Dicamba is a widely used herbicide and has been extensively studied for its effects on plant growth and development. It is relatively easy to apply and has a broad spectrum of activity against broadleaf weeds. However, 2-(2,4-dichlorophenoxy)-N-(3-fluorophenyl)acetamide can also be toxic to non-target plants and can have negative effects on the environment if not used properly. In lab experiments, 2-(2,4-dichlorophenoxy)-N-(3-fluorophenyl)acetamide can be used to study the effects of herbicides on plant growth and development, but researchers must be careful to control for other variables that may affect the results.

Future Directions

There are several areas of future research related to 2-(2,4-dichlorophenoxy)-N-(3-fluorophenyl)acetamide. One area of interest is the development of new formulations and application methods that reduce the risk of off-target movement and environmental contamination. Another area of research is the development of new herbicides that are more effective and have fewer negative effects on the environment. Finally, researchers are also studying the effects of 2-(2,4-dichlorophenoxy)-N-(3-fluorophenyl)acetamide on soil health and microbial communities, as well as its potential impact on human health.

Synthesis Methods

Dicamba can be synthesized through several methods, including the reaction of 2,4-dichlorophenol with sodium hydroxide to produce 2,4-dichlorophenol sodium salt. This compound is then reacted with 3-fluoroaniline to produce the final product, 2-(2,4-dichlorophenoxy)-N-(3-fluorophenyl)acetamide. Another method involves the reaction of 3-fluoroaniline with 2,4-dichlorophenoxyacetyl chloride in the presence of a base such as triethylamine.

Scientific Research Applications

Dicamba has been extensively studied for its herbicidal properties and its effects on crop growth. Research has shown that 2-(2,4-dichlorophenoxy)-N-(3-fluorophenyl)acetamide can effectively control broadleaf weeds in various crops, including soybeans, cotton, and corn. It is also used in non-crop areas such as turf, pastures, and rangelands.